![molecular formula C11H14N2O3 B6146882 N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide CAS No. 357298-38-5](/img/no-structure.png)
N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide
Overview
Description
N-[(2,5-Dimethoxyphenyl)methylidene]acetohydrazide (N-DMPMAH) is a synthetic compound that has been studied for its potential applications in scientific research. It is a small molecule that has been used in a variety of research applications, including biochemical and physiological studies. N-DMPMAH has been found to have a number of useful properties, such as a low toxicity, high solubility, and a low cost. Additionally, it has been shown to have a variety of potential applications in laboratory experiments.
Scientific Research Applications
N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the effects of various drugs on the human body, as well as the effects of various environmental toxins. Additionally, it has been used to study the effects of various hormones on the body, such as estrogen and testosterone. N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide has also been used to study the effects of various vitamins and minerals on the body, such as vitamin C and zinc.
Mechanism of Action
N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide has been found to have a number of useful properties, such as a low toxicity, high solubility, and a low cost. Additionally, it has been shown to have a variety of potential applications in laboratory experiments. The mechanism of action of N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide is not fully understood, but it is believed to interact with certain proteins and enzymes in the body to produce its effects.
Biochemical and Physiological Effects
N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide has been found to have a number of biochemical and physiological effects. It has been found to have a variety of effects on the body, including anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide has been found to have anti-microbial and anti-fungal properties. It has also been found to have a variety of effects on the immune system, including the stimulation of the production of white blood cells and the stimulation of the production of cytokines.
Advantages and Limitations for Lab Experiments
N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of using N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide is its low cost, which makes it an attractive option for researchers on a budget. Additionally, N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide has a low toxicity, which makes it safe to use in laboratory experiments. However, one of the main limitations of using N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide is its low solubility, which can make it difficult to use in certain experiments.
Future Directions
N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide has a variety of potential applications in scientific research. One of the most promising future directions for N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide is its potential use in drug development. Additionally, N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide could be used to study the effects of various environmental toxins on the body. Additionally, N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide could be used to study the effects of various hormones on the body, such as estrogen and testosterone. Finally, N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide could be used to study the effects of various vitamins and minerals on the body, such as vitamin C and zinc.
Synthesis Methods
N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide can be synthesized using two different methods. The first method involves the reaction of 2,5-dimethoxyphenylmethyleneacetohydrazide with a base, such as sodium hydroxide or potassium hydroxide. This reaction produces N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide as a white solid. The second method involves the reaction of 2,5-dimethoxyphenylmethyleneacetohydrazide with an acid, such as hydrochloric acid or sulfuric acid. This reaction produces N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide as a yellow solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide involves the condensation of 2,5-dimethoxybenzaldehyde with acetohydrazide in the presence of a suitable catalyst.", "Starting Materials": [ "2,5-dimethoxybenzaldehyde", "acetohydrazide", "catalyst" ], "Reaction": [ "Step 1: Dissolve 2,5-dimethoxybenzaldehyde (1.0 equiv) and acetohydrazide (1.2 equiv) in ethanol.", "Step 2: Add a suitable catalyst (e.g. p-toluenesulfonic acid) to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for 4-6 hours.", "Step 4: Allow the reaction mixture to cool to room temperature and filter the resulting solid.", "Step 5: Wash the solid with cold ethanol and dry under vacuum to obtain N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide as a yellow solid." ] } | |
CAS RN |
357298-38-5 |
Product Name |
N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide |
Molecular Formula |
C11H14N2O3 |
Molecular Weight |
222.2 |
Purity |
95 |
Origin of Product |
United States |
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